Cas no 19246-24-3 (Telomycin)

• Product Name: Telomycin
• CAS No: 19246-24-3
• MF: C₅₉H₇₇N₁₃O₁₉
• MW: 1272.31839442253
• CID: 907940
• PubChem ID: 5476484
• Update Time: 2025-04-19

Telomycin Chemical and Physical Properties

Names and Identifiers

• Telomycin
• L-Proline, L-.β.-aspartyl-L-seryl-L-threonyl-L-allothreonyl-L-alanylglycyl-trans-3-hydroxy-L-prolyl-erythro-3-hydroxy-L-leucyl-.β.-methyl-L-tryptophyl-.α.,.β.-didehydro-L-tryptophyl-cis-3-hydroxy-, .β
• A 128
• A-128
• Antibiotic 128
• beta-aspartyl-N-{[1,19-dihydroxy-12-(1-hydroxyethyl)-24-(1-hydroxy-2-methylpropyl)-27-[1-(1H-indol-3-yl)ethyl]-30-(1H-indol-3-ylmethylidene)-9,16-dimethyl-5,8,11,14,18,23,26,29,32-nonaoxotriacontahydro-18H-dipyrrolo[2,1-c:2',1'-o][1,4,7,10,13,16,19,22,25]oxaoctaazacyclooctacosin-15-yl]methyl}serinamide
• C-159
• NSC 235069
• A 128-HYP, A 128-OP
• 18H-Dipyrrolo[2,1-C:2',1'-o][1,4,7,10,13,16,19,22,25]oxaoctaazacyclooctacosine
• N-(L-βAsp-L-Ser-)Cyclo(L-Thr*-L-aThr-L-Ala-Gly-L-t3Hyp-3-(1H-indole-3-yl)Dha-β-methyl-L-Trp-4,4-dimethyl-L-aThr-L-c3Hyp-)
• L-Proline, L-.beta.-aspartyl-L-seryl-L-threonyl-L-allothreonyl-L-alanylglycyl-trans-3-hydroxy-L-prolyl-erythro-3-hydroxy-L-leucyl-.beta.-methyl-L-tryptophyl-.alpha.,.beta.-didehydro-L-tryptophyl-cis-3-hydroxy-, .beta.1-lactone
• 19246-24-3
• 18H-Dipyrrolo[2,1'-o][1,4,7,10,13,16,19,22,25]oxaoctaazacyclooctacosine
• NSC-235069
• 2-amino-4-[[1-[[(9Z)-13,32-dihydroxy-24-(1-hydroxyethyl)-3-(1-hydroxy-2-methylpropyl)-6-[1-(1H-indol-3-yl)ethyl]-9-(1H-indol-3-ylmethylidene)-21,28-dimethyl-2,5,8,11,17,20,23,26,30-nonaoxo-29-oxa-1,4,7,10,16,19,22,25-octazatricyclo[29.3.0.012,16]tetratriacontan-27-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-4-oxobutanoic acid
• L-Proline,.beta.-didehydro-L-tryptophyl-cis-3-hydroxy-, .beta.1-lactone
• FJEKCPBQVANMTA-KOKCXWAISA-N
• Telomycin, A-128, A 128, A128, Antibiotic 128, NSC 235069

• Inchi： 1S/C59H77N13O19/c1-25(2)49(79)46-57(87)72-18-16-40(76)48(72)59(90)91-29(6)45(69-52(82)38(24-73)65-41(77)20-34(60)58(88)89)55(85)68-44(28(5)74)54(84)64-27(4)50(80)63-23-42(78)71-17-15-39(75)47(71)56(86)66-37(19-30-21-61-35-13-9-7-11-31(30)35)51(81)67-43(53(83)70-46)26(3)33-22-62-36-14-10-8-12-32(33)36/h7-14,19,21-22,25-29,34,38-40,43-49,61-62,73-76,79H,15-18,20,23-24,60H2,1-6H3,(H,63,80)(H,64,84)(H,65,77)(H,66,86)(H,67,81)(H,68,85)(H,69,82)(H,70,83)(H,88,89)/b37-19-
• InChI Key： FJEKCPBQVANMTA-KOKCXWAISA-N
• SMILES： OC1CCN2C(C(C(C(C)C)O)NC(C(C(C)C3=CNC4C=CC=CC3=4)NC(/C(=C/C3=CNC4C=CC=CC3=4)/NC(C3C(CCN3C(CNC(C(C)NC(C(C(C)O)NC(C(C(C)OC(C21)=O)NC(C(CO)NC(CC(C(=O)O)N)=O)=O)=O)=O)=O)=O)O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1283.54631
• Monoisotopic Mass: 1271.546
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 91
• Rotatable Bond Count: 13
• Complexity: 2760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 496A^2
• XLogP3: -3.7

Experimental Properties

• Density: 1.1263 (rough estimate)
• Melting Point: Not available
• Boiling Point: 850.94°C (rough estimate)
• Flash Point: 1021.9±34.3 °C
• Refractive Index: 1.6700 (estimate)
• PSA: 489.97
• LogP: -1.65350
• Specific Rotation: D28 -133° (c = 1 in 2:1 methanol-water)
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Telomycin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Toxicity：LD50 in mice (mg/kg): >1000 orally, i.v., i.p., i.m. (Tisch)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides